N-(3-chloro-4-fluorophenyl)-2-(3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-2-(3-oxo-1,4-benzoxazin-4-yl)acetamide
• InChI: InChI=1S/C16H12ClFN2O3/c17-11-7-10(5-6-12(11)18)19-15(21)8-20-13-3-1-2-4-14(13)23-9-16(20)22/h1-7H,8-9H2,(H,19,21)
• InChI Key: NROADHXPYXEVBC-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C2=CC=CC=C2O1)CC(=O)NC3=CC(=C(C=C3)F)Cl
• Molecular Formula: C16H12ClFN2O3
• Molecular Weight: 334.73 g/mol

Description

The compound "N-(3-chloro-4-fluorophenyl)-2-(3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide" is a synthetic molecule with interest in various scientific fields due to its unique structural and chemical properties. It has been a subject of research for its potential applications in medicinal chemistry and material science.

Synthesis Analysis

The synthesis of derivatives similar to "this compound" involves multi-step chemical reactions, starting with specific phenyl and benzofuran substitutions leading to the formation of acetamide derivatives. These processes are confirmed by spectroscopic methods such as 1H NMR, IR, and Mass spectra, indicating the complex nature of its synthesis and the importance of precise conditions for achieving desired products (Sunder & Maleraju, 2013).

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed through various techniques, including X-ray diffraction, indicating non-planar discrete molecules with significant torsion angles. These analyses highlight the compound's complex geometry and potential for intermolecular interactions, contributing to its chemical behavior and reactivity (Davis & Healy, 2010).

Chemical Reactions and Properties

Chemical reactions involving "this compound" derivatives often result in the formation of new compounds with varying bioactivities. These reactions, such as silylation and interaction with aromatic amines, demonstrate the compound's versatility and potential for generating pharmacologically active molecules (Nikonov et al., 2016).

Physical Properties Analysis

The physical properties of compounds structurally related to "this compound" have been assessed through spectroscopic and crystallographic methods. These studies reveal the compound's solid-state characteristics and provide insights into its stability, solubility, and molecular interactions (Praveen et al., 2011).

Chemical Properties Analysis

Investigations into the chemical properties of "this compound" and its derivatives focus on their reactivity and interactions with other molecules. Studies involving the synthesis of heterocyclic compounds and their antimicrobial activities illustrate the chemical versatility and potential applications of these molecules (Agarwal & Mital, 1976).